Cas no 64267-19-2 (3-Acetyl-7-methoxychromen-2-one)

• Product Name: 3-Acetyl-7-methoxychromen-2-one
• CAS No: 64267-19-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 424333
• PubChem ID: 2054475
• Update Time: 2025-04-19

3-Acetyl-7-methoxychromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-7-methoxy-2H-chromen-2-one
• 3-acetyl-7-methoxychromen-2-one
• 3-acetyl-7-ethoxycoumarin
• 3-acetyl-7-methoxy-2H-1-benzopyran-2-one
• 3-acetyl-7-methoxy-coumarin
• 3-Acetyl-7-methoxycumarin
• SMR000268215
• 3-ethanoyl-7-methoxy-chromen-2-one
• BDBM74900
• CHEMBL1411619
• Q27185170
• CHEBI:107128
• G10102
• 3-acetyl-7-methoxy-1-benzopyran-2-one
• BS-29222
• AKOS005446907
• 64267-19-2
• AH-034/36862036
• cid_2054475
• HMS2528C19
• HJRFKKRMCGZIOA-UHFFFAOYSA-N
• DTXSID40366036
• MLS000686567
• 3-acetyl-7-methoxycoumarin
• SCHEMBL1104931
• CS-0212903
• 3-acetyl-7-methoxy-chromen-2-one
• 3-Acetyl-7-methoxychromen-2-one

• Inchi： 1S/C12H10O4/c1-7(13)10-5-8-3-4-9(15-2)6-11(8)16-12(10)14/h3-6H,1-2H3
• InChI Key： HJRFKKRMCGZIOA-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=CC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 427.8±45.0 °C at 760 mmHg
• Flash Point: 194.8±28.8 °C
• PSA: 56.51000
• LogP: 2.00420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Acetyl-7-methoxychromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives